Cas no 1803884-87-8 (2-Cyanobenzo[d]oxazole-7-carboxaldehyde)
2-Cyanobenzo[d]oxazole-7-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyanobenzo[d]oxazole-7-carboxaldehyde
-
- Inchi: 1S/C9H4N2O2/c10-4-8-11-7-3-1-2-6(5-12)9(7)13-8/h1-3,5H
- InChI Key: BENGRKOHXNLVPD-UHFFFAOYSA-N
- SMILES: O1C(C#N)=NC2C=CC=C(C=O)C1=2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 258
- XLogP3: 1.3
- Topological Polar Surface Area: 66.9
2-Cyanobenzo[d]oxazole-7-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081004832-250mg |
2-Cyanobenzo[d]oxazole-7-carboxaldehyde |
1803884-87-8 | 98% | 250mg |
$773.60 | 2022-04-02 | |
| Alichem | A081004832-500mg |
2-Cyanobenzo[d]oxazole-7-carboxaldehyde |
1803884-87-8 | 98% | 500mg |
$1,051.18 | 2022-04-02 | |
| Alichem | A081004832-1g |
2-Cyanobenzo[d]oxazole-7-carboxaldehyde |
1803884-87-8 | 98% | 1g |
$1,935.18 | 2022-04-02 |
2-Cyanobenzo[d]oxazole-7-carboxaldehyde Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 2-Cyanobenzo[d]oxazole-7-carboxaldehyde
Introduction to 2-Cyanobenzo[d]oxazole-7-carboxaldehyde (CAS No. 1803884-87-8)
2-Cyanobenzo[d]oxazole-7-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1803884-87-8, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic aldehyde derivative combines the structural features of benzoxazole with a cyano group, making it a versatile intermediate in the development of various bioactive molecules. The compound’s unique framework, characterized by a fused benzene and oxygen ring system with an aldehyde functionality at the 7-position and a cyano group at the 2-position, positions it as a valuable building block for medicinal chemists exploring novel therapeutic agents.
The benzo[d]oxazole core is a well-documented scaffold in medicinal chemistry, renowned for its presence in numerous pharmacologically active compounds. Its aromatic stability and ability to engage in hydrogen bonding interactions make it an attractive component in drug design. The introduction of an aldehyde group at the 7-position enhances the reactivity of this scaffold, enabling further functionalization through condensation reactions, nucleophilic additions, or oxidation pathways. This reactivity is particularly useful in constructing more complex molecules, such as Schiff bases or heterocyclic analogs, which have been explored for their potential biological activities.
The cyano group at the 2-position of 2-cyanobenzo[d]oxazole-7-carboxaldehyde adds another layer of chemical diversity. The cyano moiety can participate in various transformations, including reduction to an amine or conversion to a carboxylic acid via hydrolysis. These transformations open up multiple synthetic routes for elaborating the core structure, allowing chemists to tailor the properties of derived compounds for specific applications. For instance, modifying the cyano group can influence the electronic properties of the molecule, which may be critical for optimizing binding affinity to biological targets.
Recent advancements in synthetic methodologies have highlighted the utility of 2-cyanobenzo[d]oxazole-7-carboxaldehyde as a precursor in the synthesis of biologically relevant molecules. Researchers have leveraged its reactive sites to develop novel inhibitors targeting enzymes involved in inflammatory pathways. For example, derivatives of this compound have been investigated for their potential to modulate cyclooxygenase (COX) activity, which is central to the production of prostaglandins and other mediators of inflammation. The structural motif’s ability to interact with heme groups in enzymes has been exploited to design selective inhibitors with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).
In addition to its role in anti-inflammatory applications, 2-cyanobenzo[d]oxazole-7-carboxaldehyde has been explored in the development of antimicrobial agents. The fused heterocyclic system provides a scaffold that can mimic natural products known for their antibacterial and antifungal properties. By incorporating functional groups that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways, researchers have synthesized analogs that exhibit promising activity against resistant strains of pathogens. The aldehyde and cyano functionalities serve as handles for further derivatization, allowing fine-tuning of potency and selectivity.
The compound’s significance extends to its use as a ligand in coordination chemistry. The combination of nitrogen-rich heterocycles and electrophilic centers creates opportunities for metal complexation, which has implications in catalysis and material science. Metal complexes derived from 2-cyanobenzo[d]oxazole-7-carboxaldehyde have been studied for their ability to catalyze organic transformations under mild conditions, offering sustainable alternatives to traditional methods. Such complexes may find applications in industrial processes or as catalysts for fine chemical synthesis.
The pharmaceutical industry continues to investigate 2-cyanobenzo[d]oxazole-7-carboxaldehyde as a starting material for drug discovery programs targeting neurological disorders. The benzoxazole core is found in several compounds under clinical investigation for conditions such as epilepsy and neurodegeneration. By modifying key positions on this scaffold, researchers aim to enhance penetration through the blood-brain barrier or improve pharmacokinetic profiles. The aldehyde functionality allows for facile introduction of pharmacophores that can modulate neurotransmitter receptor activity or inhibit aberrant signaling pathways associated with these diseases.
Synthetic chemists have also utilized 2-cyanobenzo[d]oxazole-7-carboxaldehyde in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct more complex molecular architectures. These reactions enable the introduction of aryl or amino groups at specific positions within the benzoxazole framework, expanding the library of possible derivatives. Such methodologies are crucial for generating diverse chemical space during hit identification and lead optimization campaigns.
The environmental impact and sustainability considerations have prompted research into greener synthetic routes for 2-cyanobenzo[d]oxazole-7-carboxaldehyde production. Catalytic processes that minimize waste generation and energy consumption are being developed alongside traditional multi-step syntheses. Advances in flow chemistry have allowed for more efficient preparation scales while maintaining high yields and purity standards required for pharmaceutical intermediates.
In conclusion,2-Cyanobenzo[d]oxazole-7-carboxaldehyde (CAS No. 1803884-87-8) represents a structurally versatile intermediate with broad applications across medicinal chemistry and materials science. Its unique combination of reactive sites—namely the aldehyde group at position 7 and the cyano moiety at position 2—makes it an indispensable tool for constructing biologically active molecules targeting various diseases. As research continues to uncover new synthetic strategies and therapeutic possibilities,this compound will undoubtedly remain central to innovation in chemical biology and drug development.
1803884-87-8 (2-Cyanobenzo[d]oxazole-7-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)